Dickkopf-related protein 1 (20-29)
Description
Dickkopf-related protein 1
Scientific Research Applications
Role in Cancer Progression and Prognosis
- DKK1 is involved in metastasis and invasion in various tumors, including intrahepatic cholangiocarcinoma, indicating its potential as a prognostic biomarker for poor outcomes in cancer patients (Shi et al., 2013).
- It has been associated with bone pathologies and emerged as a potential biomarker for cancer progression and prognosis in malignancies like esophageal and gastric cancer (Mazon et al., 2016), (Giron Ramirez et al., 2021), (Gao et al., 2012).
Potential as a Biomarker in Various Diseases
- Urinary DKK1 serves as a biomarker for monitoring kidney disease progression and assessing the effects of interventions in chronic kidney disease and acute kidney disease (Fang et al., 2020), (Thöni & Mayer, 2021).
- Plasma DKK1 levels are associated with HIV-associated neurocognitive impairment, suggesting its role as a specific biomarker in HIV neuropathogenesis (Yu et al., 2017).
Involvement in Bone and Dental Health
- DKK1 regulates bone formation and dental health. It is essential in maintaining skeletal homeostasis and influences osteogenic differentiation (Zhang et al., 2011), (Han et al., 2011).
- DKK1-directed treatments have shown promise in stimulating bone formation, particularly in young growing rodents and in the context of traumatic injury (Li et al., 2011).
Implications in Immune Response and Inflammation
- DKK1 has been implicated in the chronic systemic inflammation of diseases such as psoriasis, highlighting its potential role in inflammatory processes (Seifert et al., 2015).
Therapeutic Applications
- Anti-DKK1 antibodies have been explored as potential therapeutic tools in cancer treatment due to their ability to inhibit cancer cell proliferation and growth, thereby presenting DKK1 as a target for passive cancer immunotherapy (Sato et al., 2010).
properties
sequence |
ALGGHPLLGV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Dickkopf-related protein 1 (20-29) |
Origin of Product |
United States |
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